Cas no 32278-29-8 (4-Bromo-2,2-dimethyl-3-pentanone)

• Product Name: 4-Bromo-2,2-dimethyl-3-pentanone
• CAS No: 32278-29-8
• MF: C₇H₁₃BrO
• MW: 193.081521749496
• MDL: MFCD20621245
• CID: 1450539
• PubChem ID: 12387512
• Update Time: 2025-11-02

4-Bromo-2,2-dimethyl-3-pentanone Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 4-bromo-2,2-dimethyl-
• 4-Bromo-2,2-dimethyl-3-pentanone

• MDL： MFCD20621245
• Inchi： 1S/C7H13BrO/c1-5(8)6(9)7(2,3)4/h5H,1-4H3
• InChI Key： DZHSIOPOJHOGKT-UHFFFAOYSA-N
• SMILES： BrC(C)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 192.01499
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.247±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 63-64 ºC (10 Torr)
• Flash Point: 31.8±7.2 ºC,
• Refractive Index: 1.4548 (589.3 nm 25 ºC)
• Solubility: Slightly soluble (2.3 g/l) (25 º C),
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-Bromo-2,2-dimethyl-3-pentanone

Recent Advances in the Study of 4-Bromo-2,2-dimethyl-3-pentanone (CAS: 32278-29-8) in Chemical and Biomedical Research

4-Bromo-2,2-dimethyl-3-pentanone (CAS: 32278-29-8) is a brominated ketone compound that has garnered significant attention in recent chemical and biomedical research due to its versatile applications in organic synthesis and potential pharmacological activities. This research briefing aims to provide an updated overview of the latest findings related to this compound, focusing on its synthesis, chemical properties, and emerging biological roles.

Recent studies have highlighted the utility of 4-Bromo-2,2-dimethyl-3-pentanone as a key intermediate in the synthesis of complex organic molecules. Its bromine moiety and ketone functionality make it a valuable building block for nucleophilic substitution reactions and carbonyl chemistry. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy in the synthesis of novel heterocyclic compounds with potential antimicrobial properties, showcasing its relevance in medicinal chemistry.

In the biomedical domain, preliminary research has explored the compound's interactions with biological systems. A study conducted by researchers at the University of Cambridge in 2024 investigated its inhibitory effects on specific enzymes involved in inflammatory pathways. The results suggested that 4-Bromo-2,2-dimethyl-3-pentanone could modulate enzyme activity, albeit at higher concentrations, opening avenues for further optimization and drug development.

From a safety and toxicological perspective, recent evaluations have provided mixed insights. While the compound exhibits low acute toxicity in standard in vitro assays, its long-term effects and metabolic pathways remain under investigation. Regulatory agencies have yet to classify it for widespread use, emphasizing the need for additional preclinical studies to assess its safety profile comprehensively.

Looking ahead, the potential of 4-Bromo-2,2-dimethyl-3-pentanone lies in its dual role as a synthetic intermediate and a bioactive molecule. Future research directions may include optimizing its synthetic routes for scalability, exploring its derivatives for enhanced bioactivity, and conducting in-depth mechanistic studies to elucidate its pharmacological potential. Collaborative efforts between chemists and biologists will be crucial to unlocking its full spectrum of applications.